Cas no 2172500-45-5 (2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172500-45-5
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 5568350
• PubChem ID: 165595239
• Update Time: 2025-07-10

2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2172500-45-5
• EN300-1598372
• 2-[1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C11H22N4O/c1-4-5-8-15-11(9(2)16-3)10(6-7-12)13-14-15/h9H,4-8,12H2,1-3H3
• InChI Key： DGBAVFUSFQSXQT-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CCN)N=NN1CCCC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172500-45-5)

2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, with the CAS number 2172500-45-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a butyl and methoxyethyl substituent on the triazole ring, makes it an intriguing candidate for further investigation.

The synthesis of 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of complex molecules with high yields. The methoxyethyl substituent on the triazole ring enhances the solubility and bioavailability of the compound, making it suitable for various biological assays and in vivo studies.

Recent studies have highlighted the potential of 1,2,3-triazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain 1,2,3-triazole derivatives exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The presence of the butyl and methoxyethyl groups in 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine may further enhance its antiviral properties by improving its cellular uptake and stability.

In addition to antiviral activity, 1,2,3-triazoles have shown promise in cancer research. A 2022 study in the Cancer Research journal reported that certain triazole derivatives can selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The structural features of 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, particularly its alkyl substituents, may contribute to its ability to modulate these pathways effectively.

The pharmacokinetic properties of 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine have also been investigated. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good solubility and stability make it an attractive candidate for further preclinical and clinical development.

Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. Initial toxicity assessments of 2-1-butyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-am ine have shown promising results. In vitro cytotoxicity assays using human cell lines indicated low toxicity at therapeutic concentrations. However, more comprehensive in vivo toxicity studies are needed to fully assess its safety profile.

The potential applications of 2 -butyl--methoxyethyl--triazol--ylethan--amine extend beyond antiviral and anticancer therapies. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. The versatility of 1 , -triazoles makes them valuable scaffolds for developing multifunctional drugs that can address multiple disease targets simultaneously.

In conclusion, -butyl--methoxyethyl--triazol--ylethan--amine (CAS No. - ) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further investigation in drug discovery and development. Continued research will likely uncover new insights into its mechanisms of action and expand its therapeutic utility.